Cas no 1205-17-0 (2-Methyl-3-(3,4-methylenedioxyphenyl)propanal)

1205-17-0 structure
Product name:2-Methyl-3-(3,4-methylenedioxyphenyl)propanal
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-3-(3,4-methylenedioxyphenyl)propanal
- Helional[IFF]
- Aquanal[Quest]
- Heliobouquet[Takasago]
- 2-Methyl-3-(3,4-methylenedioxyphenyl)propionaldehyde
- 2-Methyl-3-(3,4-methylenedioxyphenyl)-propanal
- Helional
- HYDROCINNAMALDEHYDE
- a-methyl
- AQUANAL
- Floramelon
- Heliogan
- New heliotropin
- TROPINAL
- Tropional
- α-Methyl-1,3-benzodioxole-5-propanal
- Hydrocinnamaldehyde,a-methyl-3,4-(methylenedioxy)-(6CI,7CI,8CI)
- 3-(3,4-Methylenedioxyphenyl)-2-methylpropanal
- Heliobouquet
- Helipropanal
- NSC 22282
- a-Methyl-1,3-benzodioxole-5-propanal
- a-Methyl-3,4-(methylenedioxy)hydrocinnamaldehyde
-
- MDL: MFCD00067053
- Inchi: 1S/C11H12O3/c1-8(6-12)4-9-2-3-10-11(5-9)14-7-13-10/h2-3,5-6,8H,4,7H2,1H3
- InChI Key: BOPPSUHPZARXTH-UHFFFAOYSA-N
- SMILES: CC(CC1=CC2=C(C=C1)OCO2)C=O
Computed Properties
- Exact Mass: 192.078644g/mol
- Surface Charge: 0
- XLogP3: 2.2
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 192.078644g/mol
- Monoisotopic Mass: 192.078644g/mol
- Topological Polar Surface Area: 35.5Ų
- Heavy Atom Count: 14
- Complexity: 205
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Surface Charge: 0
- Tautomer Count: 2
Experimental Properties
- Color/Form: Yellow transparent liquid with floral flavor
- Density: 1.162 g/mL at 25 °C(lit.)
- Melting Point: 94
- Boiling Point: 154°C/6mmHg(lit.)
- Flash Point: Fahrenheit: >212 ° f
Celsius: >100 ° c - Refractive Index: n20/D 1.5335(lit.)
- PSA: 35.53000
- LogP: 1.79280
- FEMA: 4599 | 3-(3,4-METHYLENEDIOXYPHENYL)-2-METHYLPROPANAL
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
- Solubility: Not determined
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H317-H361-H373-H411
- Warning Statement: P201-P202-P260-P272-P273-P280-P302+P352+P333+P313+P362+P364-P308+P313-P391-P405-P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
- RTECS:DF4922185
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26;S36
- Storage Condition:Store at room temperature
- PackingGroup:III
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D753927-500g |
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal |
1205-17-0 | 98% | 500g |
$160 | 2024-06-07 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M40190-5g |
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal |
1205-17-0 | 5g |
¥118.0 | 2021-09-08 | ||
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158038-100g |
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal |
1205-17-0 | >97.0%(GC) | 100g |
¥349.90 | 2023-09-02 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158038-500g |
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal |
1205-17-0 | >97.0%(GC) | 500g |
¥756.90 | 2023-09-02 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | KN906-100g |
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal |
1205-17-0 | 97.0%(GC) | 100g |
¥421.0 | 2022-06-10 | |
abcr | AB336713-25 g |
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal |
1205-17-0 | 25g |
€69.90 | 2023-04-26 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W523909-1KG |
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal |
1205-17-0 | ≥98% | 1KG |
2644.18 | 2021-05-17 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M158038-1kg |
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal |
1205-17-0 | >97.0%(GC) | 1kg |
¥1436.90 | 2023-09-02 | |
eNovation Chemicals LLC | D753927-1000g |
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal |
1205-17-0 | 98% | 1000g |
$225 | 2024-06-07 | |
abcr | AB336713-25g |
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal; . |
1205-17-0 | 25g |
€79.70 | 2025-02-16 |
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:1205-17-0)新洋茉莉醛
Order Number:LE1934725
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:37
Price ($):discuss personally
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:1205-17-0)2-Methyl-3-(3,4-methylenedioxyphenyl)propionaldehyde, ≥ 97%
Order Number:LE16118
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:13
Price ($):discuss personally
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:1205-17-0)2-Methyl-3-(3,4-methylenedioxyphenyl)propanal
Order Number:LE7009
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:50
Price ($):discuss personally
2-Methyl-3-(3,4-methylenedioxyphenyl)propanal Related Literature
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Taegon Kim,Dongseok Moon,Jin Hyuk Park,Heehong Yang,Seongyeon Cho,Tai Hyun Park,Dong June Ahn Nanoscale 2019 11 7582
-
Tomá? Pluskal,Jing-Ke Weng Chem. Soc. Rev. 2018 47 1592
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Vitalii A. Palchykov,Roman M. Chabanenko,Valeriy V. Konshin,Victor V. Dotsenko,Sergey G. Krivokolysko,Elena A. Chigorina,Yuriy I. Horak,Roman Z. Lytvyn,Andriy A. Vakhula,Mykola D. Obushak,Alexander V. Mazepa New J. Chem. 2018 42 1403
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Eleonora Alfinito,Jean-Francois Millithaler,Lino Reggiani,Nadia Zine,Nicole Jaffrezic-Renault RSC Adv. 2011 1 123
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Weijie Deng,Yunfei Hu,Jinhui Hu,Xinling Li,Yibiao Li,Yubing Huang Chem. Commun. 2022 58 12094
1205-17-0 (2-Methyl-3-(3,4-methylenedioxyphenyl)propanal) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1205-17-0)2-Methyl-3-(3,4-methylenedioxyphenyl)propanal

Purity:99%
Quantity:1kg
Price ($):250.0
Suzhou Senfeida Chemical Co., Ltd
(CAS:1205-17-0)2-Methyl-3-(3,4-methylenedioxyphenyl)propanal

Purity:99.9%
Quantity:200kg
Price ($):Inquiry